(3-Fluoro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine hydrobromide

Specification

• CAS No.: 1135229-21-8
• Molecular Formula: C12H17BrFNO
• Molecular Weight: 290.17 g/mol
• IUPAC Name: N-[(3-fluorophenyl)methyl]-1-(oxolan-2-yl)methanamine;hydrobromide
• Standard InChI: InChI=1S/C12H16FNO.BrH/c13-11-4-1-3-10(7-11)8-14-9-12-5-2-6-15-12;/h1,3-4,7,12,14H,2,5-6,8-9H2;1H
• Standard InChI Key: GABQQQQEZHVSQA-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNCC2=CC(=CC=C2)F.Br
• Canonical SMILES: C1CC(OC1)CNCC2=CC(=CC=C2)F.Br

Introduction

(3-Fluoro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine hydrobromide is a chemical compound with the molecular formula C12H16FNO- HBr and a molecular weight of approximately 290.17 g/mol. This compound is a hydrobromide salt of the amine (3-Fluoro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine, which is notable for its structural features, including a fluorine atom on the benzyl group and a tetrahydrofuran ring linked to the amine group.

Synthesis

The synthesis of (3-Fluoro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine, the base compound, typically involves the reaction of 3-fluorobenzyl chloride with tetrahydrofuran-2-ylmethylamine in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction occurs in organic solvents like dichloromethane or toluene.

Applications in Research

(3-Fluoro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine is primarily used in scientific research, particularly in proteomics and medicinal chemistry. Its ability to interact with various proteins and enzymes makes it valuable for studying biochemical pathways and developing new therapeutic agents.

Physical and Chemical Characteristics

Property	Description
Molecular Formula	C12H16FNO- HBr
Molecular Weight	Approximately 290.17 g/mol
Chemical Structure	Includes a fluorinated benzyl group and a tetrahydrofuran ring linked to an amine group

Availability and Status

The compound (3-Fluoro-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine hydrobromide is noted to be discontinued or unavailable from certain suppliers, with recommendations to inquire about similar products.